4-fluoro-N'-octanoylbenzohydrazide
Overview
Description
4-fluoro-N'-octanoylbenzohydrazide, also known as FOH, is a synthetic compound that has become increasingly popular in scientific research due to its potential therapeutic applications. FOH belongs to the class of hydrazide compounds and is a derivative of the benzohydrazide family. It has been shown to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. In
Mechanism of Action
The exact mechanism of action of 4-fluoro-N'-octanoylbenzohydrazide is not fully understood. However, it is believed to work by inhibiting various enzymes and signaling pathways involved in cancer cell growth and inflammation. 4-fluoro-N'-octanoylbenzohydrazide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of prostaglandins, which are involved in inflammation. 4-fluoro-N'-octanoylbenzohydrazide has also been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. By inhibiting HDACs, 4-fluoro-N'-octanoylbenzohydrazide can induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects
4-fluoro-N'-octanoylbenzohydrazide has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that 4-fluoro-N'-octanoylbenzohydrazide can induce cell cycle arrest and apoptosis in cancer cells. 4-fluoro-N'-octanoylbenzohydrazide has also been found to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are involved in the development of inflammatory diseases. Additionally, 4-fluoro-N'-octanoylbenzohydrazide has been shown to have antimicrobial properties, making it useful in the development of new antibiotics.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-fluoro-N'-octanoylbenzohydrazide is its versatility. It can be used in a range of scientific research applications, including cancer research, inflammation research, and antimicrobial research. Additionally, 4-fluoro-N'-octanoylbenzohydrazide is relatively easy to synthesize and purify, making it a cost-effective compound for laboratory experiments. However, one of the limitations of 4-fluoro-N'-octanoylbenzohydrazide is its potential toxicity. In vitro studies have shown that 4-fluoro-N'-octanoylbenzohydrazide can induce cytotoxicity in certain cell lines, and further studies are needed to determine its safety in vivo.
Future Directions
There are several future directions for research on 4-fluoro-N'-octanoylbenzohydrazide. One area of research is to further explore its potential as a cancer treatment. Studies could focus on optimizing the synthesis of 4-fluoro-N'-octanoylbenzohydrazide and testing its efficacy in animal models. Additionally, further studies are needed to determine the safety of 4-fluoro-N'-octanoylbenzohydrazide in vivo and to develop new delivery methods that can improve its bioavailability. Another area of research is to explore the potential of 4-fluoro-N'-octanoylbenzohydrazide as an anti-inflammatory and antimicrobial agent. Studies could focus on optimizing the synthesis of 4-fluoro-N'-octanoylbenzohydrazide and testing its efficacy in animal models of inflammatory diseases and infections. Overall, 4-fluoro-N'-octanoylbenzohydrazide has significant potential as a therapeutic agent, and further research is needed to fully explore its capabilities.
Scientific Research Applications
4-fluoro-N'-octanoylbenzohydrazide has been extensively studied for its potential therapeutic applications. One of the primary areas of research has been in the field of cancer treatment. 4-fluoro-N'-octanoylbenzohydrazide has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. It achieves this by inducing cell cycle arrest and apoptosis in cancer cells. 4-fluoro-N'-octanoylbenzohydrazide has also been found to have anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases such as arthritis. Additionally, 4-fluoro-N'-octanoylbenzohydrazide has antimicrobial properties, making it useful in the development of new antibiotics.
properties
IUPAC Name |
4-fluoro-N'-octanoylbenzohydrazide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21FN2O2/c1-2-3-4-5-6-7-14(19)17-18-15(20)12-8-10-13(16)11-9-12/h8-11H,2-7H2,1H3,(H,17,19)(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MTXOXIRPSPJIGS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCC(=O)NNC(=O)C1=CC=C(C=C1)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21FN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-fluoro-N'-octanoylbenzohydrazide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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